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Compound of Interest

Compound Name:
N-3-Oxo-Dodecanoyl-L-

Homoserine Lactone

Cat. No.: B179876 Get Quote

Essential Safety and Handling Guide for N-3-
Oxo-Dodecanoyl-L-Homoserine Lactone
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of N-3-Oxo-Dodecanoyl-L-Homoserine Lactone.

This document provides critical safety and logistical information for the proper management of

N-3-Oxo-Dodecanoyl-L-Homoserine Lactone in a laboratory setting. Adherence to these

guidelines is essential for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification
N-3-Oxo-Dodecanoyl-L-Homoserine Lactone is classified as Acute toxicity, oral 4, with the

hazard statement H302: Harmful if swallowed.[1][2] While it is not classified as a hazardous

waste, it should be handled with care to avoid ingestion, inhalation, and contact with skin and

eyes.[3]

GHS Hazard Summary Table:
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 Warning

H302: Harmful if

swallowed[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling N-3-Oxo-Dodecanoyl-L-Homoserine
Lactone in its solid form or in solution.

Recommended Personal Protective Equipment:

Body Part Protection Specification

Eyes Safety Glasses
ANSI Z87.1-compliant safety

glasses with side shields.

Hands Chemical-resistant gloves

Nitrile or Neoprene gloves are

recommended. Ensure gloves

are compatible with the solvent

being used (see solvent

compatibility table below).

Body Laboratory Coat
Standard, fully-buttoned

laboratory coat.

Respiratory Not generally required

A NIOSH-approved respirator

may be necessary for large

quantities or when generating

dust. Work in a well-ventilated

area or a chemical fume hood.

Glove Selection for Common Solvents:

As N-3-Oxo-Dodecanoyl-L-Homoserine Lactone is often dissolved in Dimethyl Sulfoxide

(DMSO) or Dimethylformamide (DMF)[3], proper glove selection is critical.
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Solvent Recommended Glove Material

Dimethyl Sulfoxide (DMSO) Nitrile, Neoprene

Dimethylformamide (DMF) Nitrile, Neoprene

Note: Always consult the glove manufacturer's chemical resistance guide for specific

breakthrough times and performance data.
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PPE Selection Workflow for N-3-Oxo-Dodecanoyl-L-Homoserine Lactone Handling

Hazard Assessment

PPE Selection

Action

Start: Handling N-3-Oxo-Dodecanoyl-L-Homoserine Lactone

Is the compound in solid form? Is the compound in solution?

Required PPE:
- Lab Coat

- Safety Glasses
- Gloves (Nitrile/Neoprene)

Yes

Required PPE:
- Lab Coat

- Safety Glasses
- Solvent-Resistant Gloves
(Check compatibility chart)

Yes

Work in a well-ventilated area or fume hood

Proceed with experiment

Click to download full resolution via product page

PPE Selection Workflow Diagram

Handling and Storage Procedures
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Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling and before breaks.[1][3]

Do not eat, drink, or smoke when using this product.[1]

N-3-Oxo-Dodecanoyl-L-Homoserine Lactone is supplied as a crystalline solid.[3]

Stock solutions can be prepared by dissolving the solid in an organic solvent such as DMSO

or dimethylformamide, with a solubility of approximately 20 mg/ml.[3] The use of ethanol or

other primary alcohols is not recommended as they can open the lactone ring.[3]

Storage:

Store at -20°C for long-term stability.[4]

The product is stable for at least 2 years when stored at -20°C.[4]

Keep container tightly closed in a dry and well-ventilated place.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination. Although not classified as

hazardous waste, it should not be disposed of in the regular trash or down the sanitary sewer

without following institutional guidelines.

Disposal Protocol:
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Waste Type Disposal Method

Solid N-3-Oxo-Dodecanoyl-L-Homoserine

Lactone

- Collect in a clearly labeled, sealed container. -

Dispose of as chemical waste through your

institution's Environmental Health and Safety

(EHS) office. - Do not place in laboratory trash

cans intended for custodial pickup.

Solutions of N-3-Oxo-Dodecanoyl-L-

Homoserine Lactone

- Collect in a sealed, labeled container

compatible with the solvent used. - Dispose of

as chemical waste via your institution's EHS

office. - Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes)

- Collect in a designated, lined container. -

Dispose of as solid chemical waste through your

institution's EHS office.

Empty Product Containers

- Rinse thoroughly with an appropriate solvent. -

Collect the rinsate for disposal as chemical

waste. - Deface the label and dispose of the

empty container in the regular trash, if permitted

by your institution.

General Disposal Guidance:

Do not allow the product or large quantities of it to enter sewers or surface/ground water.[1]

The compound is classified as Water hazard class 1 (Self-assessment): slightly hazardous

for water.[1]

Always consult with your institution's EHS office for specific disposal procedures, as

regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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